Cas no 131933-21-6 (Adenosine, 2-(1-methylpropoxy)-)
131933-21-6 structure
Product Name:Adenosine, 2-(1-methylpropoxy)-
CAS No:131933-21-6
MF:C14H21N5O5
MW:339.347042798996
CID:1229468
Update Time:2024-08-05
Adenosine, 2-(1-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2-(1-methylpropoxy)-
- Adenosine, 2-(1-methylpropoxy)- (9CI)
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- Inchi: 1S/C14H21N5O5/c1-3-6(2)23-14-17-11(15)8-12(18-14)19(5-16-8)13-10(22)9(21)7(4-20)24-13/h5-7,9-10,13,20-22H,3-4H2,1-2H3,(H2,15,17,18)/t6?,7-,9-,10-,13-/m1/s1
- InChI Key: INXBQWZVAUQQQE-ZRURSIFKSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OC(C)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 339.15443
Experimental Properties
- Density: 1.72±0.1 g/cm3(Predicted)
- Melting Point: 141 °C
- Boiling Point: 668.9±65.0 °C(Predicted)
- PSA: 148.77
- pka: 13.07±0.70(Predicted)
Adenosine, 2-(1-methylpropoxy)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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